Cas no 2228873-27-4 (3-(aminomethyl)-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol
• CAS No: 2228873-27-4
• MF: C₁₁H₁₃FN₂O₃
• MW: 240.230926275253
• CID: 6399473
• PubChem ID: 165611548
• Update Time: 2025-05-21

3-(aminomethyl)-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol
• 2228873-27-4
• EN300-1761829

• Inchi： 1S/C11H13FN2O3/c12-10-3-7(14(16)17)1-2-9(10)11(6-13)4-8(15)5-11/h1-3,8,15H,4-6,13H2
• InChI Key： JMZKYRHUYYLLNV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(CN)CC(C1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.09102044g/mol
• Monoisotopic Mass: 240.09102044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(aminomethyl)-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol

3-(Aminomethyl)-3-(2-Fluoro-4-Nitrophenyl)cyclobutan-1-ol: A Comprehensive Overview

The compound 3-(aminomethyl)-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol, identified by the CAS number 2228873-27-4, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we delve into the properties, synthesis, and potential uses of this intriguing molecule, while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of 3-(aminomethyl)-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol is characterized by a cyclobutane ring system, which serves as the central framework. The cyclobutane ring is substituted with two key functional groups: an aminoethyl group (-CH₂NH₂) and a fluoronitrophenyl group (C₆H₃FNO₂). The presence of these substituents imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical transformations. Recent studies have highlighted the importance of such bicyclic systems in enhancing bioavailability and selectivity in pharmaceutical applications.

The synthesis of 3-(aminomethyl)-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol involves a multi-step process that typically begins with the preparation of the cyclobutane ring. This is often achieved through either thermal or photochemical methods, such as the [2+2] cycloaddition reaction or ring-closing metathesis. The subsequent functionalization steps involve the introduction of the aminoethyl and fluoronitrophenyl groups, which are carefully optimized to ensure high yields and purity. Researchers have recently explored green chemistry approaches to synthesize this compound, focusing on reducing environmental impact while maintaining efficiency.

The pharmacological properties of 3-(aminomethyl)-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol have been extensively studied, particularly in the context of its potential as a therapeutic agent. The molecule exhibits significant bioactivity due to its ability to interact with various biological targets, including enzymes and receptors. For instance, recent studies have demonstrated its inhibitory effects on certain kinases, making it a promising candidate for anti-cancer drug development. Additionally, the compound's nitro group contributes to its redox properties, enabling it to participate in radical-mediated reactions that are crucial in biological systems.

In terms of applications, 3-(aminomethyl)-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol has shown potential in several areas beyond pharmacology. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in nanotechnology have further expanded its applicability, with researchers exploring its use in creating novel sensors and diagnostic tools.

The environmental impact of synthesizing and utilizing 3-(aminomethyl)-3-(2-fluoro-4-nitrophenyl)cyclobutan-1-ol has also been a topic of interest. Scientists are actively investigating methods to minimize waste generation and improve sustainability throughout the synthesis process. This aligns with global efforts to promote green chemistry principles and reduce ecological footprints in industrial chemical production.

In conclusion, 3-(aminomethyl)-3-(2-fluoro-4-nitrophenyl)cyclobutan-1 ol, CAS number 2228873 7 4 strong>, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations.